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Compound of Interest

Compound Name:
1-(1-adamantyl)-1H-pyrazol-4-

amine

CAS No.: 1172870-54-0

Cat. No.: B1294010

Get Quote

Executive Summary
Compound: 1-(1-Adamantyl)-1H-pyrazol-4-amine CAS: 115608-68-1 (Generic/Related)

Molecular Formula: C₁₃H₁₉N₃ Molecular Weight: 217.31 g/mol

This technical guide provides a comprehensive spectroscopic profile for 1-(1-adamantyl)-1H-
pyrazol-4-amine, a critical pharmacophore in medicinal chemistry. The fusion of the lipophilic

adamantane cage with the polar 4-aminopyrazole moiety creates a scaffold widely used in the

development of P2X7 receptor antagonists, 11

-HSD1 inhibitors, and antiviral agents. This document details the synthesis logic, expected
spectral signatures (NMR, IR, MS), and quality control parameters required for validation in
drug discovery workflows.

Synthesis & Structural Context
To interpret the spectra accurately, one must understand the synthetic origin. The presence of

specific impurities (e.g., unreduced nitro intermediates or adamantanol) often complicates the
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crude spectra.

Primary Synthetic Route:

N-Alkylation: Reaction of 1-bromoadamantane (or 1-adamantanol in acid) with 4-

nitropyrazole to yield 1-(1-adamantyl)-4-nitropyrazole.

Reduction: Catalytic hydrogenation (H₂/Pd-C) or chemical reduction (SnCl₂/HCl) of the nitro

group to the primary amine.

Synthesis & QC Workflow
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Figure 1: Synthetic pathway and critical control points for impurity identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR spectrum is characterized by the high-symmetry aliphatic region of the adamantane

cage and the distinct aromatic region of the pyrazole ring.

^1H NMR Data (400 MHz, DMSO-d₆)
Note: Chemical shifts are referenced to TMS (

0.00) or residual DMSO (

2.50).
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Position
(Assignmen
t)

Shift (

ppm)
Multiplicity Integration

Coupling (

Hz)

Structural
Insight

Pyrazole-H5 7.45 - 7.55 Singlet (s) 1H -

Deshielded

by N1-

Adamantyl

attachment.

Pyrazole-H3 6.90 - 7.05 Singlet (s) 1H -
Upfield

relative to H5.

NH₂ (Amine) 3.80 - 4.20
Broad Singlet

(br s)
2H -

Exchangeabl

e with D₂O.

Chemical

shift varies

with

concentration

.

Adamantyl-

H2 (

)

2.05 - 2.15 Broad Singlet 6H -

Methylene

protons

closest to the

N-linkage.

Adamantyl-

H3 (

)

2.00 - 2.08 Broad Singlet 3H -
Bridgehead

methines.

Adamantyl-

H4 (

)

1.60 - 1.75 Multiplet 6H -

Distal

methylene

protons.

^13C NMR Data (100 MHz, DMSO-d₆)
The adamantane cage loses its

symmetry upon substitution, resulting in four distinct aliphatic carbon environments (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294010?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


,

,

,

).

Carbon Type
Shift (

ppm)
Assignment

Aromatic C 141.0 - 143.0 C3 (Pyrazole C=N)

Aromatic C 129.5 - 131.0 C4 (C-NH₂)

Aromatic C 114.0 - 116.0 C5 (Pyrazole C-N)

Quaternary C 55.0 - 58.0
C1' (Adamantyl Bridgehead

linked to N)

Aliphatic CH₂ 40.5 - 42.0
C2' (

-methylene)

Aliphatic CH₂ 35.5 - 36.5
C4' (

-methylene)

Aliphatic CH 29.0 - 30.0
C3' (

-methine)

Structural Assignment Diagram
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Figure 2: NMR Assignment Mapping (Approximate ppm in parentheses)
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Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight and provides a characteristic fragmentation

pattern dominated by the stability of the adamantyl cation.

Ionization Mode: ESI (+) (Electrospray Ionization, Positive mode)

Molecular Ion [M+H]⁺: m/z 218.2 (Base Peak expected)

[M+Na]⁺: m/z 240.2

Fragmentation Pattern (MS/MS):

m/z 218

135: Loss of the pyrazole moiety. The m/z 135 peak corresponds to the stable 1-adamantyl
cation (

), a diagnostic signature for all N-adamantyl compounds.

m/z 218

84: Detection of the protonated 4-aminopyrazole fragment (less common than the adamantyl
cation due to stability rules).
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Infrared Spectroscopy (FT-IR)
The IR spectrum is useful for confirming the reduction of the nitro group (disappearance of NO₂

bands) and the presence of the adamantyl cage.

Wavenumber (cm⁻¹) Functional Group Vibrational Mode

3300 - 3450 Primary Amine (-NH₂)
N-H Stretching (Doublet often

observed)

2850 - 2930 Adamantane Cage
C-H Stretching (

, very strong)

1620 - 1640 Pyrazole Ring C=N Stretching

1580 - 1600 Amine N-H Bending (Scissoring)

1450 - 1460 Adamantane CH₂ Bending / Deformation

~1260 C-N Bond C-N Stretch (Aromatic amine)

Quality Control & Impurity Profiling
When analyzing experimental data, look for these common deviations indicating impurities:

Residual 1-Bromoadamantane: Look for a lack of aromatic signals and slightly shifted

adamantyl peaks in NMR.

1-Adamantanol (Hydrolysis Product):

MS: m/z 152 (loss of water

135).

NMR: Adamantyl peaks shift upfield; O-H proton visible if dry DMSO is used.

1-(1-Adamantyl)-4-nitropyrazole (Precursor):

IR: Strong bands at 1530 cm⁻¹ and 1350 cm⁻¹ (NO₂ asymmetric/symmetric stretch).
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NMR: Pyrazole protons shift significantly downfield (

8.0+) due to the electron-withdrawing nitro group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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